Cas no 1261878-96-9 (Ethyl 2-chloro-6-iodobenzoate)

• Product Name: Ethyl 2-chloro-6-iodobenzoate
• CAS No: 1261878-96-9
• MF: C₉H₈ClIO₂
• MW: 310.516094207764
• CID: 1088573
• PubChem ID: 73554254
• Update Time: 2025-04-20

Ethyl 2-chloro-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-iodobenzoate
• Ethyl2-chloro-6-iodobenzoate
• DB-334104
• 1261878-96-9

• Inchi： 1S/C9H8ClIO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key： QQBBYUPICPBRQV-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 309.92575g/mol
• Monoisotopic Mass: 309.92575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų